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Compound of Interest

Compound Name: Isobutyl laurate

Cat. No.: B1585450 Get Quote

Providing critical safety and logistical information for the responsible management of chemical

waste is paramount in laboratory settings. This document offers procedural guidance for the

proper disposal of isobutyl laurate, ensuring the safety of personnel and the protection of the

environment.

For researchers, scientists, and drug development professionals, adherence to proper chemical

waste disposal protocols is a fundamental aspect of laboratory safety and regulatory

compliance. Isobutyl laurate, a fatty acid ester, requires careful handling and disposal to

mitigate potential environmental impact. This guide outlines the necessary steps and

considerations for its responsible disposal.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, a thorough hazard assessment is crucial. While

some related compounds are not classified as hazardous, in the absence of a specific Safety

Data Sheet (SDS) for every circumstance, it is prudent to handle isobutyl laurate as a

potentially hazardous chemical.

Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including:

Safety goggles

A lab coat
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Chemical-resistant gloves

Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to minimize the

potential for inhalation of any vapors or aerosols.

Spill Response: In the event of a spill, absorb the material with an inert, non-combustible

absorbent material (e.g., sand, earth, vermiculite). Collect the absorbed material and place it in

a suitable, sealed container for disposal.

Isobutyl Laurate: Key Properties for Disposal
Consideration
A summary of the relevant physical and chemical properties of isobutyl laurate is provided in

the table below. This information is essential for a comprehensive safety and disposal

assessment.

Property Value

Molecular Formula C16H32O2

Molecular Weight 256.42 g/mol

Appearance Colorless to light yellow clear liquid

Boiling Point 296 to 297 °C at 760 mm Hg[1]

Flash Point 134.44 to 150 °C[1]

Water Solubility Very low (less than 3.0 µg/L at 20°C)[2]

Environmental Hazard
May cause long lasting harmful effects to

aquatic life (H413)[3]

Step-by-Step Disposal Procedure
The disposal of isobutyl laurate must be conducted in accordance with local, state, and

federal regulations. The federal Resource Conservation and Recovery Act (RCRA) provides a

framework for "cradle-to-grave" management of hazardous waste.[4] The generator of the

waste is responsible for its proper identification and management.
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1. Waste Determination: The first and most critical step is to determine if the isobutyl laurate
waste is classified as hazardous. This determination should be based on:

Characteristic Hazards: Assess if the waste exhibits any of the four characteristics of
hazardous waste: ignitability, corrosivity, reactivity, or toxicity. Given its combustible nature,
ignitability is a key consideration.
Listed Wastes: Check if isobutyl laurate is specifically listed as a hazardous waste by the
Environmental Protection Agency (EPA) or state authorities.

2. Non-Hazardous Waste Disposal: If it is determined that the isobutyl laurate waste is non-

hazardous, it may be permissible to dispose of it in the regular trash, provided it is in a tightly

sealed container. However, due to its potential aquatic toxicity, drain disposal is not

recommended. Always confirm with your institution's environmental health and safety (EHS)

office before proceeding.

3. Hazardous Waste Disposal: If the waste is determined to be hazardous, or if there is any

uncertainty, it must be managed as hazardous waste.

Containerization: Collect the waste in a clearly labeled, sealed, and chemically compatible
container. The label should include the words "Hazardous Waste," the full chemical name
(isobutyl laurate), and the accumulation start date.
Storage: Store the waste in a designated satellite accumulation area or a central hazardous
waste storage area, in accordance with your facility's procedures and regulatory
requirements.
Licensed Disposal: Arrange for the pickup and disposal of the hazardous waste by a licensed
hazardous waste disposal contractor. A Uniform Hazardous Waste Manifest will be required
for off-site transportation and disposal.[5]

4. Documentation: Maintain accurate records of all hazardous waste generated and disposed

of, including the manifest forms. These records are subject to inspection by regulatory

agencies.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

isobutyl laurate.
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Fig. 1: Decision workflow for isobutyl laurate disposal.
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Regulatory Context
It is imperative to be aware of and comply with all applicable hazardous waste regulations.

These can vary by state and locality. In California, for example, waste classification must

consider both federal (RCRA) and state-specific criteria.[6] Always consult with your institution's

EHS department to ensure full compliance with all legal requirements for hazardous waste

management.[4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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